Cas no 1261580-44-2 (2-Bromo-2'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone)

• Product Name: 2-Bromo-2'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone
• CAS No: 1261580-44-2
• MF: C₁₁H₈BrF₅O
• MW: 331.076640129089
• CID: 4986092
• Update Time: 2025-05-21

2-Bromo-2'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H8BrF5O/c1-5(12)9(18)6-3-2-4-7(11(15,16)17)8(6)10(13)14/h2-5,10H,1H3
• InChI Key： IWPWORHAXFJZJJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C(F)(F)F)C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-2'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone

Professional Introduction to 2-Bromo-2'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone (CAS No. 1261580-44-2)

2-Bromo-2'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural features and versatile reactivity. This compound, identified by the CAS number 1261580-44-2, serves as a crucial intermediate in the synthesis of various high-value chemical entities, particularly in the development of innovative therapeutic agents and advanced functional materials.

The molecular structure of 2-Bromo-2'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone incorporates both bromine and fluorine-containing substituents, which are strategically positioned to enhance its utility in synthetic transformations. The presence of difluoromethyl and trifluoromethyl groups imparts distinct electronic and steric properties to the molecule, making it an attractive building block for constructing complex scaffolds. These features are particularly valuable in medicinal chemistry, where such modifications can influence metabolic stability, binding affinity, and overall pharmacological activity.

In recent years, the demand for fluorinated compounds in drug discovery has surged due to their ability to improve drug-like properties such as lipophilicity, solubility, and bioavailability. The compound’s bromine atom provides an additional handle for further functionalization via cross-coupling reactions, which are fundamental in modern synthetic methodologies. For instance, palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig couplings can be employed to introduce aryl or heteroaryl groups, expanding the molecular diversity accessible from this precursor.

The applications of 2-Bromo-2'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone extend beyond pharmaceuticals into the realm of advanced materials. Fluorinated compounds are increasingly utilized in the development of liquid crystals, organic electronics, and specialty polymers due to their exceptional thermal stability and chemical resistance. The specific combination of substituents in this molecule makes it a promising candidate for designing novel materials with tailored electronic properties.

Recent research has highlighted the compound’s role in the synthesis of kinase inhibitors, a class of drugs that target critical signaling pathways involved in cancer and inflammatory diseases. The difluoromethyl group is known to enhance metabolic stability by preventing oxidative degradation, while the trifluoromethyl group can improve binding affinity by modulating hydrophobic interactions. Studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various kinases, making them attractive leads for further optimization.

The synthesis of 2-Bromo-2'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone involves multi-step organic transformations that require precise control over reaction conditions. Traditional methods often involve halogenation and fluorination steps to introduce the desired substituents. Advances in flow chemistry have enabled more efficient and scalable production processes, reducing waste and improving yields. These innovations are particularly relevant in industrial settings where cost-effectiveness and sustainability are paramount.

The compound’s reactivity also makes it a valuable tool for exploring new synthetic pathways. For example, its ability to undergo radical-mediated reactions allows for the introduction of complex functional groups that would be otherwise challenging to access. Such transformations are essential for building structurally diverse libraries of compounds, which are critical for high-throughput screening campaigns aimed at identifying novel bioactive molecules.

In conclusion, 2-Bromo-2'-(difluoromethyl)-3'-(trifluoromethyl)propiophenone (CAS No. 1261580-44-2) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable versatile synthetic manipulations, making it an indispensable intermediate for researchers developing next-generation therapeutics and advanced materials. As our understanding of fluorinated chemistry continues to evolve, the significance of this compound is expected to grow further, driving innovation across multiple scientific disciplines.